Cas no 891124-35-9 (3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 891124-35-9
• MF: C₁₉H₁₅FN₄S
• MW: 350.412605524063
• CID: 5958879
• PubChem ID: 8608103
• Update Time: 2025-06-13

3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine
• 3-[(3-fluorophenyl)methylsulfanyl]-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 891124-35-9
• AB00678515-01
• AKOS024654015
• 3-((3-fluorobenzyl)thio)-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazine
• F2506-0740

• Inchi： 1S/C19H15FN4S/c1-13-5-7-15(8-6-13)17-9-10-18-21-22-19(24(18)23-17)25-12-14-3-2-4-16(20)11-14/h2-11H,12H2,1H3
• InChI Key： IZJVVMUZOCBJCI-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCC3=CC=CC(F)=C3)N1N=C(C1=CC=C(C)C=C1)C=C2

Computed Properties

• Exact Mass: 350.10014583g/mol
• Monoisotopic Mass: 350.10014583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine

Research Brief on 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS: 891124-35-9)

The compound 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS: 891124-35-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those implicated in inflammatory and oncogenic processes. Structural analysis reveals that the triazolopyridazine core, coupled with the 3-fluorophenyl and 4-methylphenyl substituents, confers high binding affinity to target proteins. Computational docking studies further support these observations, identifying key interactions within the ATP-binding pockets of kinases such as JAK2 and EGFR.

In vitro and in vivo evaluations have demonstrated promising bioactivity profiles. For instance, the compound exhibited IC50 values in the nanomolar range against several cancer cell lines, including HeLa and MCF-7. Additionally, pharmacokinetic studies in rodent models indicate favorable absorption and distribution properties, with moderate plasma clearance rates. These findings suggest potential for further development as a lead compound in oncology therapeutics.

Despite these advancements, challenges remain in optimizing selectivity and minimizing off-target effects. Recent structure-activity relationship (SAR) studies propose modifications to the methylsulfanyl moiety to enhance specificity. Collaborative efforts between academic and industrial researchers are underway to explore these derivatives, with preliminary data indicating improved efficacy in preclinical models.

In conclusion, 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine represents a promising scaffold for drug discovery. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations through innovative chemical and biological strategies.